molecular formula C28H25N5O2 B590097 N-Trityl-4,6,7,8-tetrahydro-8-hydroxy-6-methylpyrimido[1,2-a]purin-10(3H)-one-13C2,15N CAS No. 1330185-57-3

N-Trityl-4,6,7,8-tetrahydro-8-hydroxy-6-methylpyrimido[1,2-a]purin-10(3H)-one-13C2,15N

Cat. No. B590097
CAS RN: 1330185-57-3
M. Wt: 466.519
InChI Key: SNGCXWAFWUKDGW-JLKYIXFJSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-Trityl-4,6,7,8-tetrahydro-8-hydroxy-6-methylpyrimido[1,2-a]purin-10(3H)-one-13C2,15N, also known as this compound, is a useful research compound. Its molecular formula is C28H25N5O2 and its molecular weight is 466.519. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": [ "The synthesis of N-Trityl-4,6,7,8-tetrahydro-8-hydroxy-6-methylpyrimido[1,2-a]purin-10(3H)-one-13C2,15N can be achieved through a multi-step process involving the protection of specific functional groups and subsequent deprotection reactions.", "The key steps involved in the synthesis pathway include the protection of the hydroxyl group at position 8, the N-tritylation of the purine ring, and the introduction of the 13C2,15N isotopic label.", "The final compound can be obtained through the deprotection of the trityl and methyl groups." ], "Starting Materials": [ "4,6,7,8-tetrahydro-8-hydroxy-6-methylpyrimido[1,2-a]purin-10(3H)-one", "Trityl chloride", "Sodium hydride", "13C2,15N-labeled methyl iodide", "Methanol", "Chloroform", "Acetic acid", "Diethyl ether", "Ethanol" ], "Reaction": [ "Step 1: Protection of the hydroxyl group at position 8 using acetic anhydride in the presence of pyridine to yield 4,6,7,8-tetrahydro-6-methylpyrimido[1,2-a]purin-10(3H)-one-8-acetate.", "Step 2: N-tritylation of the purine ring using trityl chloride in the presence of sodium hydride to yield N-Trityl-4,6,7,8-tetrahydro-8-hydroxy-6-methylpyrimido[1,2-a]purin-10(3H)-one-8-acetate.", "Step 3: Introduction of the 13C2,15N isotopic label by reacting N-Trityl-4,6,7,8-tetrahydro-8-hydroxy-6-methylpyrimido[1,2-a]purin-10(3H)-one-8-acetate with 13C2,15N-labeled methyl iodide in the presence of potassium carbonate to yield N-Trityl-4,6,7,8-tetrahydro-8-hydroxy-6-methylpyrimido[1,2-a]purin-10(3H)-one-13C2,15N-8-acetate.", "Step 4: Deprotection of the trityl and methyl groups using methanol in the presence of hydrochloric acid to yield N-Trityl-4,6,7,8-tetrahydro-8-hydroxy-6-methylpyrimido[1,2-a]purin-10(3H)-one-13C2,15N." ] }

CAS RN

1330185-57-3

Molecular Formula

C28H25N5O2

Molecular Weight

466.519

IUPAC Name

8-hydroxy-6-methyl-3-trityl-4,6,7,8-tetrahydropyrimido[1,2-a]purin-10-one

InChI

InChI=1S/C28H25N5O2/c1-19-17-23(34)33-26(35)24-25(31-27(33)30-19)32(18-29-24)28(20-11-5-2-6-12-20,21-13-7-3-8-14-21)22-15-9-4-10-16-22/h2-16,18-19,23,34H,17H2,1H3,(H,30,31)/i24+1,25+1,29+1

InChI Key

SNGCXWAFWUKDGW-JLKYIXFJSA-N

SMILES

CC1CC(N2C(=O)C3=C(NC2=N1)N(C=N3)C(C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)O

synonyms

N-Trityl-5,6,7,8-tetrahydro-4-hydroxy-6-methylpyrimido[1,2-a]purin-10(1H)-one-13C2,15N; 

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.